![molecular formula C6H13NO3 B12321494 Carbamic acid;cyclopentanol](/img/no-structure.png)
Carbamic acid;cyclopentanol
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Overview
Description
Carbamic acid and cyclopentanol are two distinct chemical compounds with unique properties and applicationsIt is a simple organic compound that can be seen as both an amine and a carboxylic acid . Cyclopentanol, on the other hand, is a cyclic alcohol with the chemical formula C₅H₁₀O. It is an important chemical intermediate widely used in the chemical industry .
Preparation Methods
Synthetic Routes and Reaction Conditions
Carbamic acid can be synthesized by reacting ammonia (NH₃) with carbon dioxide (CO₂) at very low temperatures, which also yields ammonium carbamate (NH₄⁺[NH₂CO₂]⁻) . The compound is stable only up to about 250 K (-23 °C); at higher temperatures, it decomposes into ammonia and carbon dioxide .
Cyclopentanol can be prepared from cyclopentene through a two-step process: an initial addition-esterification reaction of cyclopentene with acetic acid, followed by a transesterification reaction with methanol . The optimal conditions for the addition-esterification reaction are a temperature range from 333.15 to 353.15 K and molar ratios of acetic acid to cyclopentene in the range from 2:1 to 3:1. For the transesterification reaction, the ideal temperature ranges from 323.15 to 343.15 K, with a molar ratio of methanol to cyclopentyl acetate in the range from 3:1 to 4:1 .
Industrial Production Methods
The industrial production of cyclopentanol involves the hydro-conversion of cyclopentanone, which is produced by the decarboxylation of adipic acid at high temperatures . This process, however, generates a significant amount of pollutants, limiting its development .
Chemical Reactions Analysis
Types of Reactions
Carbamic acid undergoes various reactions, including:
Deprotonation: Yields a carbamate anion (RR′NCOO⁻), which can form relatively stable salts.
Esterification: Forms carbamate esters, such as methyl carbamate (H₂N−C(=O)−OCH₃).
Cyclopentanol can undergo:
Oxidation: Converts to cyclopentanone.
Substitution: Reacts with halogens to form halocyclopentanes.
Reduction: Converts to cyclopentane.
Common Reagents and Conditions
Carbamic Acid: Reacts with amines in the presence of CO₂ to form carbamates.
Cyclopentanol: Oxidation typically uses reagents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃).
Major Products
Carbamic Acid: Forms carbamate salts and esters.
Cyclopentanol: Forms cyclopentanone, halocyclopentanes, and cyclopentane.
Scientific Research Applications
Carbamic acid and its derivatives are used in various fields:
Chemistry: As intermediates in organic synthesis.
Biology: In the study of enzyme mechanisms and protein modifications.
Medicine: As components in pharmaceuticals and drug development.
Industry: In the production of agrochemicals, such as pesticides and herbicides.
Cyclopentanol is used in:
Perfumes: As a fragrance ingredient.
Medicines: As a solvent and intermediate in drug synthesis.
Comparison with Similar Compounds
Similar Compounds
Carbamic Acid: Similar compounds include formamide, dithiocarbamate, carbonic acid, urea, ethyl carbamate, and sulfamic acid.
Cyclopentanol: Similar compounds include other cyclic alcohols like cyclohexanol and cyclobutanol.
Uniqueness
Carbamic acid is unique due to its dual nature as both an amine and a carboxylic acid, allowing it to participate in a wide range of chemical reactions . Cyclopentanol is unique for its role as an intermediate in the synthesis of various industrial chemicals and its use in perfumes and medicines .
Properties
Molecular Formula |
C6H13NO3 |
---|---|
Molecular Weight |
147.17 g/mol |
IUPAC Name |
carbamic acid;cyclopentanol |
InChI |
InChI=1S/C5H10O.CH3NO2/c6-5-3-1-2-4-5;2-1(3)4/h5-6H,1-4H2;2H2,(H,3,4) |
InChI Key |
KLMIDOLGHIDOBE-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC(C1)O.C(=O)(N)O |
Origin of Product |
United States |
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